Cas no 55477-70-8 (Ethyl 8-hydroxyquinoline-7-carboxylate)

• Product Name: Ethyl 8-hydroxyquinoline-7-carboxylate
• CAS No: 55477-70-8
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 4822314
• Update Time: 2025-04-23

Ethyl 8-hydroxyquinoline-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 8-hydroxyquinoline-7-carboxylate
• 8-Hydroxy-7-quinolinecarboxylic acid, ethyl ester
• Ethyl 8-hydroxyquinoline-7-carboxylate

• Inchi： 1S/C12H11NO3/c1-2-16-12(15)9-6-5-8-4-3-7-13-10(8)11(9)14/h3-7,14H,2H2,1H3
• InChI Key： JPYAGQYPYJEZPH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2=CC=CN=C2C=1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines

Additional information on Ethyl 8-hydroxyquinoline-7-carboxylate

Ethyl 8-hydroxyquinoline-7-carboxylate (CAS No. 55477-70-8): A Versatile Chemical Compound with Broad Applications

Ethyl 8-hydroxyquinoline-7-carboxylate (CAS No. 55477-70-8) is a significant organic compound widely used in pharmaceutical, agrochemical, and material science industries. This compound belongs to the hydroxyquinoline family, known for its unique chemical properties and diverse applications. With the increasing demand for specialized chemical intermediates, Ethyl 8-hydroxyquinoline-7-carboxylate has gained attention for its role in synthesizing high-value products.

The molecular structure of Ethyl 8-hydroxyquinoline-7-carboxylate features a quinoline backbone substituted with a hydroxyl group at the 8-position and an ethyl carboxylate group at the 7-position. This configuration imparts excellent chelating properties, making it useful in metal ion coordination and catalysis. Researchers are particularly interested in its potential as a fluorescence probe due to its stable emission characteristics under various conditions.

In recent years, 8-hydroxyquinoline derivatives have become a hot topic in medicinal chemistry. Ethyl 8-hydroxyquinoline-7-carboxylate serves as a key intermediate for developing novel antimicrobial agents and anticancer drugs. Its ability to interact with biological targets makes it valuable for drug discovery programs. Many pharmaceutical companies are exploring its derivatives for treating neurodegenerative diseases, given the neuroprotective effects observed in preliminary studies.

The agrochemical industry utilizes Ethyl 8-hydroxyquinoline-7-carboxylate (CAS 55477-70-8) as a building block for crop protection agents. Its derivatives show promising activity against various plant pathogens, addressing the growing need for sustainable agriculture solutions. With the global focus on food security and reduced pesticide use, this compound's role in developing eco-friendly agrochemicals is gaining importance.

Material scientists have discovered innovative applications for Ethyl 8-hydroxyquinoline-7-carboxylate in organic electronics. Its derivatives are being investigated for use in OLED materials and organic semiconductors, capitalizing on the compound's electron-transport properties. The push for green energy solutions has accelerated research into such materials for next-generation displays and solar cells.

The synthesis of Ethyl 8-hydroxyquinoline-7-carboxylate typically involves multi-step organic reactions starting from commercially available quinoline precursors. Recent advancements in green chemistry have led to more efficient production methods with higher yields and lower environmental impact. Manufacturers are increasingly adopting catalytic processes to meet the growing demand while adhering to stringent environmental regulations.

Quality control of Ethyl 8-hydroxyquinoline-7-carboxylate (CAS 55477-70-8) is crucial for its various applications. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure the compound meets the required purity standards. The pharmaceutical grade material typically requires ≥98% purity, while industrial applications may accept slightly lower specifications.

The global market for 8-hydroxyquinoline derivatives is expanding rapidly, with Ethyl 8-hydroxyquinoline-7-carboxylate being one of the key products. Asia-Pacific region currently leads in production and consumption, driven by growing pharmaceutical and electronics industries. Market analysts predict steady growth in demand, particularly for high-purity grades used in advanced applications.

Storage and handling of Ethyl 8-hydroxyquinoline-7-carboxylate require standard precautions for organic compounds. It should be kept in a cool, dry place away from strong oxidizers. While not classified as hazardous under normal conditions, proper laboratory safety practices should always be followed when working with this chemical.

Future research directions for Ethyl 8-hydroxyquinoline-7-carboxylate include exploring its potential in biomedical imaging, catalysis, and advanced materials. The compound's versatility makes it a promising candidate for addressing current challenges in healthcare, sustainable agriculture, and clean energy technologies. As synthetic methodologies improve and new applications emerge, the importance of this hydroxyquinoline derivative is expected to grow significantly.

For researchers and industry professionals seeking reliable sources of Ethyl 8-hydroxyquinoline-7-carboxylate (CAS 55477-70-8), it's essential to partner with reputable suppliers who can provide consistent quality, comprehensive technical data, and regulatory compliance documentation. The compound's expanding applications underscore its value as a specialty chemical in modern science and technology.